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Compound of Interest

Compound Name: Ethyl Caffeate

Cat. No.: B120360 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of Ethyl Caffeate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl caffeate is a naturally occurring phenolic compound, an ester of caffeic acid and ethanol.

It is found in a variety of plants, including Bidens pilosa and has garnered significant interest

within the scientific community for its diverse pharmacological activities.[1][2][3][4] This

technical guide provides a comprehensive overview of the chemical and physical properties of

ethyl caffeate, detailed experimental protocols for their determination, and a summary of its

known biological signaling pathways.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of ethyl caffeate are summarized in the

table below, providing a quantitative look at its key properties.
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Property Value Source(s)

Molecular Formula C₁₁H₁₂O₄ [1][2][5][6]

Molecular Weight 208.21 g/mol [1][2][3][7]

Appearance
Light yellow to yellow

solid/crystals
[1][3][5]

Odor Characteristic aromatic odor [2][3][4]

Melting Point 149.5 °C [3][8]

Boiling Point 377.0 ± 32.0 °C (Predicted) [3][8]

Solubility

Insoluble in water; very soluble

in alcohol; Soluble in DMSO

(250 mg/mL)

[2][3][8]

UV-vis (λmax)
324 nm and a shoulder at c.

295 nm (in acidified methanol)
[9]

CAS Number 102-37-4 [1][2][6][7]

Spectral Data
Detailed spectral data is crucial for the identification and characterization of ethyl caffeate.

¹H NMR (400 MHz, DMSO-d₆)[4]
δ 9.58 (br s, 1H, OH)

δ 9.14 (br s, 1H, OH)

δ 7.47 (d, J = 15.93 Hz, 1H, CH=CH)

δ 7.05 (s, 1H, ArH)

δ 7.00 (dd, J = 8.24, 1.16 Hz, 1H, ArH)

δ 6.76 (d, J = 8.12 Hz, 1H, ArH)
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δ 6.26 (d, J = 15.89 Hz, 1H, CH=CO)

δ 4.16 (q, J = 7.04 Hz, 2H, CH₂CH₃)

δ 1.24 (t, J = 7.08 Hz, 3H, CH₂CH₃)

¹³C NMR (101 MHz, DMSO-d₆)[4]
δ 167.01

δ 148.83

δ 146.02

δ 145.45

δ 125.97

δ 121.80

δ 116.19

δ 115.26

δ 114.51

δ 60.15

δ 14.73

Mass Spectrometry
ESI-MS (m/z): 207.1 [M-H]⁻, 415.1 [2M-H]⁻[10]

Experimental Protocols
The following sections detail generalized methodologies for determining the key physical and

chemical properties of organic compounds like ethyl caffeate.
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Determination of Melting Point
The melting point of a solid organic compound is a key indicator of its purity and can be

determined using a melting point apparatus.[11]

Sample Preparation: A small amount of the crystalline ethyl caffeate is finely powdered and

packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,

especially when approaching the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range, and the temperature at which the entire solid has turned into

a clear liquid is the end of the range. For a pure compound, this range is typically narrow.

Determination of Boiling Point
The boiling point of a liquid can be determined by simple distillation.[11]

Apparatus Setup: A simple distillation apparatus is assembled with a round-bottom flask, a

condenser, a thermometer, and a receiving flask.

Procedure: The liquid sample is placed in the round-bottom flask with a few boiling chips.

The liquid is heated, and the vapor rises. The thermometer bulb should be positioned so that

the top of the bulb is level with the bottom of the side-arm of the distillation head.

Measurement: The temperature is recorded when the vapor temperature stabilizes while the

liquid is boiling and condensing in the condenser. This stable temperature is the boiling point.

Solubility Testing
Solubility is determined by observing the dissolution of a solute in a solvent.[12][13]

Procedure: A small, measured amount of ethyl caffeate (e.g., 10 mg) is placed in a test

tube.
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Solvent Addition: A small volume of the solvent (e.g., 1 mL) is added to the test tube.

Observation: The mixture is agitated, and the solubility is observed at room temperature.

Observations are recorded as soluble, partially soluble, or insoluble. This can be repeated

with a range of polar and non-polar solvents to create a solubility profile.

Spectroscopic Analysis
Spectroscopic techniques are used to elucidate the molecular structure.[14][15]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded

using an NMR spectrometer. The sample is dissolved in a deuterated solvent (e.g., DMSO-

d₆), and the solution is placed in an NMR tube. The resulting spectrum provides information

about the chemical environment of the hydrogen and carbon atoms in the molecule.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the molecule. For a technique like Electrospray

Ionization (ESI-MS), the sample is dissolved in a suitable solvent and introduced into the

mass spectrometer.

UV-Visible Spectroscopy: The UV-Vis spectrum is obtained by dissolving the compound in a

suitable solvent (e.g., methanol) and placing the solution in a cuvette in a UV-Vis

spectrophotometer. The absorbance is measured over a range of wavelengths to determine

the wavelength of maximum absorbance (λmax).

Signaling Pathways and Biological Activities
Ethyl caffeate has been shown to modulate several key signaling pathways, which are central

to its observed anti-inflammatory and other biological effects.

Inhibition of NF-κB Signaling Pathway
Ethyl caffeate is a known suppressor of the NF-κB (nuclear factor kappa-light-chain-enhancer

of activated B cells) signaling pathway.[1][9][16] This pathway is a critical regulator of the

inflammatory response. By inhibiting NF-κB activation, ethyl caffeate reduces the expression

of downstream pro-inflammatory mediators.
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Ethyl Caffeate Inhibition of the NF-κB Pathway

Modulation of Th1 Immune Response
Ethyl caffeate can also suppress the Th1 immune response by blocking the transcriptional

expression of key signaling molecules in the interferon-γ (IFN-γ) pathway.[17]
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Suppression of Th1 Immune Response by Ethyl Caffeate

Inhibition of MET Signaling in Cancer
In the context of cancer, particularly osimertinib-resistant lung cancer, ethyl caffeate has been

shown to suppress the expression of MET, a receptor tyrosine kinase.[18] This can in turn

affect downstream pathways like the PI3K/AKT pathway.
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Ethyl Caffeate's Role in Overcoming Drug Resistance

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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